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Compound of Interest

Compound Name: Boc-Phe-Gly-OH

Cat. No.: B558098

For immediate release

This guide provides essential safety and logistical information for the proper disposal of Boc-
Phe-Gly-OH (N-tert-Butoxycarbonyl-L-phenylalanyl-L-glycine), a dipeptide derivative commonly
utilized in peptide synthesis and pharmaceutical research. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with environmental
regulations. While Boc-Phe-Gly-OH is not classified as a hazardous substance under GHS, it
Is imperative to handle and dispose of it with the care afforded to all laboratory chemicals.[1]

l. Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to wear appropriate Personal
Protective Equipment (PPE).

Recommended Personal Protective Equipment:
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PPE Category Specification

) Safety glasses with side shields or chemical
Eye/Face Protection
safety goggles.

) ) Chemical-resistant gloves (e.qg., nitrile) and a
Skin Protection
standard laboratory coat.

Not generally required under normal handling
Respiratory Protection conditions. If creating dust, a NIOSH-approved

N95 dust mask is recommended.

Ensure adequate ventilation in the work area, such as a chemical fume hood, especially when
handling the powdered form of the compound to avoid inhalation of dust.

Il. Chemical and Physical Properties

A fundamental understanding of the properties of Boc-Phe-Gly-OH is essential for its safe
handling and disposal.

Property Value

Molecular Formula C16H22N205[2]
Molecular Weight 322.36 g/mol [2][3]
Appearance White powder|[3]
CAS Number 25616-33-5
Melting Point 155 -165 °C
Storage Temperature 0-8°C

lll. Step-by-Step Disposal Protocol

The recommended method for the disposal of Boc-Phe-Gly-OH is through a licensed
professional waste disposal service. Under no circumstances should this chemical be disposed
of in the general trash or poured down the drain.
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Experimental Workflow for Waste Collection and Disposal:
o Waste Segregation:

o Solid Waste: Collect unused or waste Boc-Phe-Gly-OH powder in a clearly labeled,
sealed container.

o Liquid Waste: If Boc-Phe-Gly-OH is in a solution, collect it in a designated, leak-proof
container for chemical waste. The container must be compatible with the solvent used.

o Contaminated Materials: Any materials that have come into contact with Boc-Phe-Gly-
OH, such as weighing paper, gloves, and pipette tips, should be considered contaminated
and collected in a separate, sealed container labeled as chemical waste.

o Containerization and Labeling:
o Use separate, appropriate containers for solid and liquid waste.

o All waste containers must be clearly labeled with the full chemical name: "Boc-Phe-Gly-
OH" or "N-tert-Butoxycarbonyl-L-phenylalanyl-L-glycine".

o Indicate the nature of the waste (e.g., "Solid Chemical Waste," "Aqueous Solution," or
"Organic Solvent Solution").

o Storage of Waste:

o Store sealed waste containers in a designated, well-ventilated, and secure chemical waste
storage area, away from incompatible materials.

» Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal.

o Maintain accurate records of the amount of Boc-Phe-Gly-OH disposed of and the date of
disposal.
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IV. Spill Management

In the event of a spill, adhere to the following procedures:

o Small Spills: For small powder spills, carefully sweep up the material, avoiding dust
generation, and place it in a sealed container for waste disposal. Clean the spill area with a
damp cloth and place the cleaning materials in the waste container.

o Large Spills: For larger spills, evacuate the immediate area and restrict access. Alert your
institution's EHS department or emergency response team.

Caption: Workflow for the proper disposal of Boc-Phe-Gly-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b558098?utm_src=pdf-body
https://www.benchchem.com/product/b558098?utm_src=pdf-custom-synthesis
https://file.medchemexpress.eu/batch_PDF/HY-P1449A/Boc-Gly-Gly-Phe-Gly-OH-TFA-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7014899
https://www.chemimpex.com/products/05206
https://www.benchchem.com/product/b558098#boc-phe-gly-oh-proper-disposal-procedures
https://www.benchchem.com/product/b558098#boc-phe-gly-oh-proper-disposal-procedures
https://www.benchchem.com/product/b558098#boc-phe-gly-oh-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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